Cas no 51725-80-5 (3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER)
51725-80-5 structure
Product Name:3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER
CAS No:51725-80-5
MF:C13H16O3
MW:220.264344215393
MDL:MFCD06740394
CID:891310
Update Time:2026-04-29
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- 3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER
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- MDL: MFCD06740394
- Inchi: InChI=1S/C13H16O3/c1-3-10-5-7-11(8-6-10)12(14)9-13(15)16-4-2/h5-8H,3-4,9H2,1-2H3
- InChI Key: ACGRWZIBEZTWFS-UHFFFAOYSA-N
- SMILES: CCC1=CC=C(C=C1)C(=O)CC(=O)OCC
Computed Properties
- Exact Mass: 220.11000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
Experimental Properties
- PSA: 43.37000
- LogP: 2.38490
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR00DB8J-500mg |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER |
51725-80-5 | 97% | 500mg |
$102.00 | 2025-02-11 | |
| Aaron | AR00DB8J-1g |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER |
51725-80-5 | 97% | 1g |
$145.00 | 2025-02-11 | |
| Aaron | AR00DB8J-5g |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER |
51725-80-5 | 97% | 5g |
$422.00 | 2025-02-11 | |
| 1PlusChem | 1P00DB07-500mg |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER |
51725-80-5 | 97% | 500mg |
$99.00 | 2023-12-16 | |
| 1PlusChem | 1P00DB07-1g |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER |
51725-80-5 | 97% | 1g |
$135.00 | 2023-12-16 | |
| 1PlusChem | 1P00DB07-5g |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER |
51725-80-5 | 97% | 5g |
$363.00 | 2023-12-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432150-250mg |
Ethyl 3-(4-ethylphenyl)-3-oxopropanoate |
51725-80-5 | 95% | 250mg |
¥979.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432150-1g |
Ethyl 3-(4-ethylphenyl)-3-oxopropanoate |
51725-80-5 | 95% | 1g |
¥1512.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432150-5g |
Ethyl 3-(4-ethylphenyl)-3-oxopropanoate |
51725-80-5 | 95% | 5g |
¥5670.00 | 2024-05-10 |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
51725-80-5 (3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER) Related Products
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